Cas no 518357-43-2 ((4-Chloro-2,6-difluorophenyl)methanamine)

• Product Name: (4-Chloro-2,6-difluorophenyl)methanamine
• CAS No: 518357-43-2
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• MDL: MFCD06660350
• CID: 1084681
• PubChem ID: 17750831
• Update Time: 2025-04-20

(4-Chloro-2,6-difluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2,6-difluorophenyl)methanamine
• 4-Chloro-2,6-difluorobenzylamine
• 1-(4-Chloro-2,6-difluorophenyl)methanamine
• DB-235102
• 4-Chloro-2,6-difluorobenzenemethanamine
• Benzenemethanamine, 4-chloro-2,6-difluoro-
• 4-Chloro-2,6-difluorobenzylamine, AldrichCPR
• DTXSID001278787
• SCHEMBL1764730
• CS-0453189
• EN300-2049137
• YBILGZZEXORCAH-UHFFFAOYSA-N
• MFCD06660350
• AMY17747
• 518357-43-2
• AKOS015956859
• JS-4521
• 2,6-difluoro-4-chlorobenzylamine
• (4-chloro-2,6-difluoro-phenyl)methanamine
• A927905

• MDL： MFCD06660350
• Inchi： 1S/C7H6ClF2N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H,3,11H2
• InChI Key： YBILGZZEXORCAH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)F)CN)F

Computed Properties

• Exact Mass: 177.01578
• Monoisotopic Mass: 177.0156832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Refractive Index: 1.5145
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 26.02
• Sensitiveness: Air Sensitive

(4-Chloro-2,6-difluorophenyl)methanamine Security Information

• HazardClass：8